Cas no 80-20-6 (3-Amino-4-hydroxy-N-phenylbenzenesulfonamide)

3-Amino-4-hydroxy-N-phenylbenzenesulfonamide structure

80-20-6 structure

Product Name:3-Amino-4-hydroxy-N-phenylbenzenesulfonamide

CAS No:80-20-6

Molecular Formula:C₁₂H₁₂N₂O₃S

Molecular Weight:264.300281524658

CID:34205

PubChem ID:66453

3-Amino-4-hydroxy-N-phenylbenzenesulfonamide Properties

Names and Identifiers

- 3-Amino-4-hydroxy-N-phenylbenzenesulfonamide
- 2-AMINOPHENOL-4-SULFONANILIDE
- 2-amin
- 2-amino-1-hydroxybenzene-4-sulphonic acid-N-phenylamide
- 2-amino-4-benzenesulfonamidophenol
- 2-Amino-phenol-sulfonsaeure-(4)-anilid
- 3-Amino-4-hydroxybenzenesulfonanilide
- 3-amino-4-hydroxy-benzenesulfonic acid anilide
- 3-Amino-4-hydroxy-benzolsulfonsaeure-anilid
- 4-Hydroxymetanilanilide
- AC1L25EL
- Benzenesulfonamide, 3-amino-4-hydroxy-N-phenyl-
- Metanilanilide, 4-hydroxy-
- NSC315543
- SureCN8918680
- 1-Phenol-4-sulfonanilide,2-amino- (6CI)
- Metanilanilide, 4-hydroxy- (7CI,8CI)
- NSC 315543
- 1-PHENOL-4-SULFONANILIDE, 2-AMINO-
- NSC-315543
- W-104244
- DTXSID8058829
- AKOS005858011
- 80-20-6
- 3-Amino-4-hydroxy-N-phenylbenzenesulphonamide
- UNII-IOF34R1G66
- IOF34R1G66
- SCHEMBL8918680
- EC 201-258-9
- AI3-62996
- EINECS 201-258-9
- Q27280824
- NS00003197
- 1-Phenol-4-sulfonanilide, 2-amino- (6CI)
- 3-Amino-4-hydroxy-N-phenylbenzenesulfonamide (ACI)
- Metanilanilide, 4-hydroxy- (7CI, 8CI)
- 3-Amino-4-hydroxy-N-phenylbenzene-1-sulfonamide
- DTXCID8048159
- Metanilanilide, 4-hydroxy-(8CI)
- IAOZVUUQCPRLOI-UHFFFAOYSA-N
- +Expand
- InChIKey： IAOZVUUQCPRLOI-UHFFFAOYSA-N
- Inchi： 1S/C12H12N2O3S/c13-11-8-10(6-7-12(11)15)18(16,17)14-9-4-2-1-3-5-9/h1-8,14-15H,13H2
- SMILES： O=S(C1C=C(N)C(O)=CC=1)(NC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 188.02564
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 264.056863
Heavy Atom Count: 18
Complexity: 360
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 101

Experimental Properties

LogP: 3.51020
PSA: 106.41
Refractive Index: 1.667
Boiling Point: 485.6 °C at 760 mmHg
Flash Point: 247.5 °C
Density: 1.474

3-Amino-4-hydroxy-N-phenylbenzenesulfonamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019089294-1g	3-Amino-4-hydroxy-N-phenylbenzenesulfonamide	80-20-6	95%	1g	$400.00	2023-09-01
Crysdot LLC	CD12029857-1g	3-Amino-4-hydroxy-N-phenylbenzenesulfonamide	80-20-6	95+%	1g	$299
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1634411-1g	3-Amino-4-hydroxy-N-phenylbenzenesulfonamide	80-20-6	98%	1g	￥5922.00	2024-07-28

3-Amino-4-hydroxy-N-phenylbenzenesulfonamide Synthesis

Synthetic Circuit 1

96-60-6

80-20-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt; rt → reflux
1.2 Reagents: Sodium dithionite Solvents: Water ; reflux; 2 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis of derivatives of 2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid containing sulfonamide group in phenyl moiety

Vasin, V. S.; et al, Izvestiya Vysshikh Uchebnykh Zavedenii, 2012, 55(10), 19-22

Synthetic Circuit 2

96-60-6

80-20-6

Reaction Conditions

1.1 Catalysts: Acetic acid

Reference

Preparation of 3-amino-4-hydroxy-N-phenylbenzenesulfonamide

, Czechoslovakia, , ,

Synthetic Circuit 3

137-49-5

80-20-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt
2.1 Reagents: Sodium hydroxide Solvents: Water ; rt; rt → reflux
2.2 Reagents: Sodium dithionite Solvents: Water ; reflux; 2 h, reflux; reflux → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis of derivatives of 2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid containing sulfonamide group in phenyl moiety

Vasin, V. S.; et al, Izvestiya Vysshikh Uchebnykh Zavedenii, 2012, 55(10), 19-22

Synthetic Circuit 4

147682-51-7

62-53-3

80-20-6

Reaction Conditions

1.1 Catalysts: Sodium acetate
2.1 Catalysts: Acetic acid

Reference

Preparation of 3-amino-4-hydroxy-N-phenylbenzenesulfonamide

, Czechoslovakia, , ,

Synthetic Circuit 5

97-08-5

62-53-3

80-20-6

Reaction Conditions

1.1 Solvents: Ethanol ; 2 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
2.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt
3.1 Reagents: Sodium hydroxide Solvents: Water ; rt; rt → reflux
3.2 Reagents: Sodium dithionite Solvents: Water ; reflux; 2 h, reflux; reflux → rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis of derivatives of 2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid containing sulfonamide group in phenyl moiety

Vasin, V. S.; et al, Izvestiya Vysshikh Uchebnykh Zavedenii, 2012, 55(10), 19-22

Synthetic Circuit 6

17691-19-9

80-20-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; 10 h, reflux
2.1 Solvents: Ethanol ; 2 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt
3.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt
4.1 Reagents: Sodium hydroxide Solvents: Water ; rt; rt → reflux
4.2 Reagents: Sodium dithionite Solvents: Water ; reflux; 2 h, reflux; reflux → rt
4.3 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis of derivatives of 2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid containing sulfonamide group in phenyl moiety

Vasin, V. S.; et al, Izvestiya Vysshikh Uchebnykh Zavedenii, 2012, 55(10), 19-22

Synthetic Circuit 7

121-18-6

80-20-6

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water ; pH 7, rt
2.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; 10 h, reflux
3.1 Solvents: Ethanol ; 2 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; rt
4.1 Reagents: Sodium hydroxide Solvents: Water ; 2 h, reflux; reflux → rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt
5.1 Reagents: Sodium hydroxide Solvents: Water ; rt; rt → reflux
5.2 Reagents: Sodium dithionite Solvents: Water ; reflux; 2 h, reflux; reflux → rt
5.3 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt

Reference

Synthesis of derivatives of 2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid containing sulfonamide group in phenyl moiety

Vasin, V. S.; et al, Izvestiya Vysshikh Uchebnykh Zavedenii, 2012, 55(10), 19-22

3-Amino-4-hydroxy-N-phenylbenzenesulfonamide Raw materials

3-Amino-4-hydroxy-N-phenylbenzenesulfonamide Preparation Products

3-Amino-4-hydroxy-N-phenylbenzenesulfonamide (80-20-6)

3-Amino-4-hydroxy-N-phenylbenzenesulfonamide Suppliers

Changsha Chemoway Imp&Exp Co.,Ltd

Audited Supplier

(CAS:80-20-6)

MR./MRS.:WU JING LI

Phone:15388971408

Email:1761256297@qq.com

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6. Mechanism of electrophilic substitution at a saturated carbon atom. Part X. Anion-catalysed acidolysis of α-ethoxycarbonylbenzylmercuric chloride

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Roberto Berardi,Andrew P. J. Emerson,Claudio Zannoni J. Chem. Soc. Faraday Trans. 1993 89 4069

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